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Compound of Interest

Compound Name:
2-Bromo-4,5-dimethoxybenzyl

alcohol

Cat. No.: B032807 Get Quote

Essential Safety and Handling Guide for 2-Bromo-
4,5-dimethoxybenzyl alcohol
This guide provides crucial safety, operational, and disposal information for researchers,

scientists, and drug development professionals handling 2-Bromo-4,5-dimethoxybenzyl
alcohol. Adherence to these protocols is essential for ensuring a safe laboratory environment.

Chemical Identifier:

Name: 2-Bromo-4,5-dimethoxybenzyl alcohol

CAS Number: 54370-00-2

Molecular Formula: C₉H₁₁BrO₃[1]

Hazard Summary: 2-Bromo-4,5-dimethoxybenzyl alcohol is classified as a hazardous

substance with the following potential effects:

Harmful if swallowed.[2][3]

Causes skin irritation.[2][3][4]

Causes serious eye irritation.[2][3][4]
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May cause respiratory irritation.[2][3][4]

Personal Protective Equipment (PPE) Requirements
The use of appropriate PPE is mandatory when handling this compound to prevent exposure.

[5]

PPE Category Specification Purpose

Eye and Face

ANSI Z87.1 compliant safety

goggles or safety glasses with

side shields.[4][6] A face shield

may be used for additional

protection during splash-prone

procedures.[7]

Protects against chemical

splashes and airborne

particles.[8]

Hand

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).[7]

Gloves should be inspected for

integrity before each use.[9]

Double-gloving is

recommended for extended

handling.[5]

Prevents direct skin contact

and absorption of the

chemical.[5]

Body

A flame-resistant lab coat or

chemical-resistant coveralls.[9]

Long pants and closed-toe

shoes are required.[7]

Protects skin from accidental

spills and contamination.[10]

Respiratory

Not typically required if

handled within a certified

chemical fume hood.[10] If

dust or aerosols are generated

outside a fume hood, a full-

face respirator should be used.

[11]

Prevents inhalation of irritating

dust or vapors.[10]
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All handling of 2-Bromo-4,5-dimethoxybenzyl alcohol must be conducted in a designated

area, such as a chemical fume hood, to minimize inhalation exposure.[10]

Experimental Protocol: Step-by-Step Handling
Procedure

Preparation and Area Setup:

Ensure that a safety shower and eyewash station are readily accessible and have been

recently tested.[4][7]

Work exclusively within a certified chemical fume hood.[5]

Cover the work surface with disposable, absorbent bench paper to contain any potential

spills.[8]

Assemble all necessary equipment (glassware, spatulas, etc.) and the chemical container

within the fume hood before starting.

Donning Personal Protective Equipment (PPE):

Put on all required PPE as specified in the table above, including a lab coat, safety

goggles, and chemical-resistant gloves.[5]

Weighing and Transferring:

To prevent the generation of dust, handle the solid compound carefully.[10]

Use a spatula for all transfers.

When weighing, use anti-static weigh paper or a tared container directly on the balance

inside the fume hood.

Solution Preparation:

If preparing a solution, slowly add the solid 2-Bromo-4,5-dimethoxybenzyl alcohol to the

solvent to avoid splashing.
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Keep the container capped or covered when not actively in use to prevent the release of

vapors.[8]

Post-Handling and Decontamination:

After the procedure is complete, decontaminate all glassware and the work surface within

the fume hood.

Carefully remove PPE, avoiding contact with any contaminated outer surfaces, especially

gloves.[5]

Wash hands thoroughly with soap and water after removing gloves.[9][10]

Disposal Plan
Chemical waste containing 2-Bromo-4,5-dimethoxybenzyl alcohol must be treated as

hazardous waste and disposed of according to institutional and local regulations.[4][8]

Waste Segregation and Collection:

Solid Waste: Collect any unused solid compound, contaminated weigh paper, and other

contaminated disposable materials in a dedicated, clearly labeled hazardous waste

container for solid brominated organic compounds.[5][8]

Liquid Waste: Aqueous or organic solutions containing the compound should be collected

in a separate, labeled hazardous waste container designated for halogenated organic

waste.[5][8]

Contaminated PPE: Dispose of used gloves and other contaminated disposable PPE in

the designated solid hazardous waste stream.[8]

Disposal Method:

Never dispose of this chemical down the drain or in the regular trash.[8][9]

All waste must be disposed of through a licensed chemical waste disposal service.[9] The

recommended disposal method is controlled incineration at a permitted facility.[9]
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Empty containers should be triple-rinsed (or equivalent), and the rinsate collected as

hazardous waste. The container can then be punctured to prevent reuse and disposed of

appropriately.[9]

Emergency Procedures
First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[4][9]

Following Skin Contact: Immediately remove contaminated clothing. Wash the affected area

with plenty of soap and water. Seek medical advice if irritation occurs.[4][9]

Following Eye Contact: Rinse cautiously with water for at least 15 minutes, holding the

eyelids open. Remove contact lenses if present and easy to do. Continue rinsing and consult

a doctor.[4][9]

If Swallowed: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person and call a poison control center or doctor immediately.[4][9]
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Caption: Workflow for safe handling of 2-Bromo-4,5-dimethoxybenzyl alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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